Cas no 2228473-54-7 (1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine)

• Product Name: 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine
• CAS No: 2228473-54-7
• MF: C₁₃H₁₆ClF₂NO
• MW: 275.722049713135
• CID: 6511389
• PubChem ID: 165672069
• Update Time: 2025-07-18

1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine
• EN300-1956819
• 2228473-54-7
• 1-[5-chloro-2-(difluoromethoxy)phenyl]cyclohexan-1-amine

• Inchi： 1S/C13H16ClF2NO/c14-9-4-5-11(18-12(15)16)10(8-9)13(17)6-2-1-3-7-13/h4-5,8,12H,1-3,6-7,17H2
• InChI Key： PDZIYYHYHWPPKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CCCCC1)N)OC(F)F

Computed Properties

• Exact Mass: 275.0888482g/mol
• Monoisotopic Mass: 275.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine

1-5-Chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine: A Comprehensive Overview

1-5-Chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine (CAS No. 2228473-54-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and potential applications of 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine.

Chemical Structure and Synthesis: The molecular formula of 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine is C₁₄H₁₆ClF_{21-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine, making it more accessible for research and development.}

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine. One of the most notable findings is its potent activity as a serotonin receptor modulator. Research has shown that this compound can selectively bind to serotonin receptors, particularly 5-HT_2A and 5-HT_2C, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia. Additionally, 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine has demonstrated anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

Clinical Applications: The therapeutic potential of 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine has been explored in preclinical studies. Animal models have shown that this compound can effectively reduce symptoms of depression and anxiety without significant side effects. Furthermore, its anti-inflammatory properties have been evaluated in models of inflammatory bowel disease (IBD), where it exhibited promising results in reducing inflammation and improving gut health. These findings suggest that 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine could be a valuable addition to the arsenal of drugs used to treat these conditions.

Safety and Toxicology: Safety assessments are crucial for any compound before it can be considered for clinical use. Preliminary toxicology studies on 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine have indicated low toxicity at therapeutic doses. However, further long-term studies are necessary to fully understand its safety profile. Researchers are also investigating potential drug interactions and metabolic pathways to ensure that the compound can be safely administered to patients.

FUTURE DIRECTIONS: The future of 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine looks promising as ongoing research continues to uncover its full potential. Current efforts are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, clinical trials are being planned to evaluate its efficacy in human subjects. The development of novel formulations and delivery systems may further improve its therapeutic outcomes.

In conclusion, 1-5-chloro-2-(difluoromethoxy)phenylcyclohexan-1-amine (CAS No. 2228473-54-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.